4-Methoxy-5-nitropyridin-2(1H)-one

• IUPAC Name: 4-methoxy-5-nitro-1H-pyridin-2-one
• InChI: InChI=1S/C6H6N2O4/c1-12-5-2-6(9)7-3-4(5)8(10)11/h2-3H,1H3,(H,7,9)
• InChI Key: BBXOGUKAXIFZAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)NC=C1[N+](=O)[O-]
• Molecular Formula: C6H6N2O4
• DSSTOX Substance ID: DTXSID90650078
• Molecular Weight: 170.12 g/mol
• CAS No.: 607373-82-0

Description

4-Methoxy-5-nitropyridin-2(1H)-one, also known as this compound, is a useful research compound. Its molecular formula is C6H6N2O4 and its molecular weight is 170.12 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

NMR Spectroscopy Studies

4-Methoxy-5-nitropyridin-2(1H)-one has been studied in the context of nuclear magnetic resonance (NMR) spectroscopy. Nudelman and Cerdeira (1986) investigated the 1H and 13C NMR spectra of substituted nitropyridines, including methoxy and nitro groups, revealing insights into their electronic and steric properties (Nudelman & Cerdeira, 1986).

Chemical Reactions in Surfactant Aggregates

Fendler, Chang, and Fendler (1975) explored the interaction of 4-nitropyridine N-oxide with sodium methoxide in benzene in the presence of surfactant aggregates. This study provided insights into the reaction mechanisms and the role of surfactants in facilitating these reactions (Fendler, Chang, & Fendler, 1975).

Studies on Nitration and Derivatives

Research has been conducted on the nitration of derivatives of pyridine-N-oxide. Hertog and Ammers (2010) focused on the nitration of methoxypyridine-N-oxide, contributing to the understanding of the directive influence of various substituents during nitration processes (Hertog & Ammers, 2010).

Synthesis of Nitropyridine Derivatives

Jun (2007) documented the synthesis of 3-methoxy-5,6-diamino-2-nitropyridine, a derivative of this compound. This study contributes to the broader understanding of synthetic pathways for creating complex nitropyridine derivatives (Jun, 2007).

Pyridine Derivatives Reactions

Gruber (1953) investigated malonations of substituted nitropyridines, which includes a study on derivatives like 4-methoxy-3-nitropyridine. This research offers insights into the reactivity of various methoxyl groups in nitropyridine derivatives (Gruber, 1953).

Reaction with Hydrazine

Biffin, Brown, and Porter (1968) explored the reaction of 4-Methoxy-5-nitropyrimidine with ethanolic hydrazine, a process leading to the formation of nitropyrazoles. This study is relevant to understanding the chemical behavior of nitropyridine derivatives in reactions with hydrazine (Biffin, Brown, & Porter, 1968).